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Compound of Interest

Compound Name: 2-Ethoxyethyl acrylate

Cat. No.: B085583

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the purity and
specifications of 2-ethoxyethyl acrylate (2-EEA), a key monomer in the synthesis of various
polymers used in research and pharmaceutical development. Understanding the quality
parameters of this monomer is critical for ensuring the reproducibility of polymerizations and
the performance of the final materials.

Core Specifications

Commercial grades of 2-ethoxyethyl acrylate are supplied with specific purity levels and are
stabilized with an inhibitor to prevent premature polymerization. While exact specifications can
vary by manufacturer, the following tables summarize typical physical properties and quality
control parameters. The data is compiled from various sources and provides a baseline for
researchers. For critical applications, it is always recommended to consult the certificate of
analysis provided by the supplier.

Table 1: Physical and Chemical Properties of 2-Ethoxyethyl Acrylate
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Property Value Reference
Chemical Formula C7H1203 [1]
Molecular Weight 144.17 g/mol [1]

CAS Number 106-74-1 [1]
Appearance C.:ok')rless to nearly colorless (2]

liquid

Boiling Point 174 °C [1]

Density 0.983 g/mL at 20 °C [1]
Refractive Index 1.4274 at 20 °C [1]

Table 2: Typical Quality Specifications for Acrylate Monomers

Parameter Specification Typical Test Method
Purity (Assay) > 98.0% Gas Chromatography (GC)
Inhibitor (MEHQ) 10 - 270 ppm UV-Vis Spectrophotometry
Water Content <0.15% Karl Fischer Titration
Acidity (as Acrylic Acid) <0.01% Titration

Note: Some specifications are based on typical values for similar acrylate monomers, such as
2-ethylhexyl acrylate and 2-hydroxyethyl acrylate, due to the limited availability of
comprehensive public data for 2-ethoxyethyl acrylate.[3][4][5]

Experimental Protocols

Accurate determination of the purity and inhibitor concentration of 2-ethoxyethyl acrylate is
essential for quality control. The following are detailed methodologies for key analytical tests.

Determination of Purity by Gas Chromatography (GC-
FID)

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/2-Ethoxyethyl-acrylate
https://pubchem.ncbi.nlm.nih.gov/compound/2-Ethoxyethyl-acrylate
https://pubchem.ncbi.nlm.nih.gov/compound/2-Ethoxyethyl-acrylate
https://pubchem.ncbi.nlm.nih.gov/compound/2-Ethoxyethyl-acrylate
https://www.tcichemicals.com/US/en/p/E0652
https://pubchem.ncbi.nlm.nih.gov/compound/2-Ethoxyethyl-acrylate
https://pubchem.ncbi.nlm.nih.gov/compound/2-Ethoxyethyl-acrylate
https://pubchem.ncbi.nlm.nih.gov/compound/2-Ethoxyethyl-acrylate
https://www.benchchem.com/product/b085583?utm_src=pdf-body
https://www.arkema.com/files/live/sites/shared_arkema/files/downloads/products-documentations/acrylicmonomers/data-sheet-2eha-v8.pdf
https://www.ncbi.nlm.nih.gov/books/NBK507491/
https://jamorin.com/wp-content/uploads/2019/04/2-HEA_TDS_en.pdf
https://www.benchchem.com/product/b085583?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085583?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

This method is adapted from the principles outlined in ASTM D3362 for the analysis of acrylate
ester purity.

Objective: To quantify the percentage of 2-ethoxyethyl acrylate and identify potential
impurities.

Instrumentation:

Gas Chromatograph (GC) equipped with a Flame lonization Detector (FID).

Capillary Column: A polar capillary column (e.g., DB-WAX or equivalent) is suitable for
separating the acrylate monomer from related impurities.

Injector: Split/splitless injector.

Data Acquisition System.

Reagents:

Carrier Gas: Helium or Nitrogen (high purity).

FID Gases: Hydrogen and Air (high purity).

2-Ethoxyethyl Acrylate Reference Standard (known high purity).

Solvent: Dichloromethane or a suitable alternative.

Procedure:

o Standard Preparation: Prepare a calibration standard by accurately weighing the 2-
ethoxyethyl acrylate reference standard and dissolving it in the chosen solvent to a known
concentration.

o Sample Preparation: Accurately weigh a sample of the 2-ethoxyethyl acrylate to be tested
and dilute it with the solvent to the same concentration as the standard.

e GC Conditions:

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b085583?utm_src=pdf-body
https://www.benchchem.com/product/b085583?utm_src=pdf-body
https://www.benchchem.com/product/b085583?utm_src=pdf-body
https://www.benchchem.com/product/b085583?utm_src=pdf-body
https://www.benchchem.com/product/b085583?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085583?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Injector Temperature: 250 °C
o Detector Temperature: 275 °C
o Oven Temperature Program:
» [nitial Temperature: 80 °C, hold for 2 minutes.
= Ramp: 10 °C/minute to 200 °C.
» Hold: 5 minutes at 200 °C.
o Carrier Gas Flow: Constant flow, typically 1-2 mL/min.
o Injection Volume: 1 pL.

o Split Ratio: 50:1 (can be adjusted based on concentration).

e Analysis: Inject the standard and sample solutions into the GC.

o Calculation: The purity of the 2-ethoxyethyl acrylate is calculated by comparing the peak
area of the analyte in the sample to the peak area in the standard, using the area percent
method.

Determination of MEHQ Inhibitor Concentration by UV-
Vis Spectrophotometry

Obijective: To quantify the amount of Monomethyl Ether of Hydroquinone (MEHQ) inhibitor in
the monomer.

Instrumentation:

e UV-Vis Spectrophotometer.

e Quartz cuvettes (1 cm path length).
e Volumetric flasks and pipettes.

Reagents:
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o Methanol (spectrophotometric grade).
« MEHQ Reference Standard.
Procedure:

o Standard Stock Solution Preparation: Accurately weigh a known amount of MEHQ reference
standard and dissolve it in methanol in a volumetric flask to prepare a stock solution of
known concentration.

o Calibration Standards: Prepare a series of calibration standards by diluting the stock solution
with methanol to achieve a range of concentrations (e.g., 5, 10, 15, 20, 25 ppm).

o Sample Preparation: Accurately weigh a sample of the 2-ethoxyethyl acrylate monomer
and dilute it with methanol to a concentration that is expected to fall within the calibration
range.

¢ Measurement:

o Set the UV-Vis spectrophotometer to measure the absorbance at the wavelength of
maximum absorbance for MEHQ (approximately 295 nm).

o Use methanol as a blank to zero the instrument.
o Measure the absorbance of each calibration standard and the sample solution.

o Calibration Curve: Plot the absorbance of the calibration standards versus their known
concentrations to create a calibration curve.

o Calculation: Determine the concentration of MEHQ in the sample by comparing its
absorbance to the calibration curve.

Visualization of Workflows and Relationships

The following diagrams, generated using Graphviz (DOT language), illustrate key processes
and concepts related to the quality and stability of 2-ethoxyethyl acrylate monomer.
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Quality Control Analysis
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Caption: Quality control workflow for 2-ethoxyethyl acrylate monomer production.
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Caption: Factors influencing the stability of 2-ethoxyethyl acrylate monomer.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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